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Compound of Interest

Compound Name: Isobutyl lactate

Cat. No.: B1209879 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biodegradability and

environmental impact of isobutyl lactate. Isobutyl lactate, a bio-based solvent derived from

the esterification of lactic acid and isobutanol, is gaining prominence in various industries,

including pharmaceuticals, due to its favorable safety and environmental profile. This document

synthesizes available data on its biodegradability and ecotoxicity, outlines relevant

experimental protocols, and presents visual workflows to aid in understanding its environmental

fate.

Biodegradability
Isobutyl lactate is widely considered to be a readily biodegradable substance.[1] This

classification is based on its chemical structure—an ester of a naturally occurring alpha-

hydroxy acid—which is susceptible to microbial degradation. The primary mechanism of

biodegradation is expected to be hydrolysis of the ester bond, yielding isobutanol and lactic

acid. Both of these breakdown products are themselves readily biodegradable and can be

further metabolized by microorganisms to carbon dioxide and water.[2]

While specific quantitative data from standardized tests like the OECD 301F for isobutyl
lactate are not readily available in publicly accessible literature, the general consensus within

the scientific community and from supplier-provided information points towards rapid and

complete biodegradation in aerobic environments.[1][3] An estimated half-life in water is

between 1 and 14 days.[1] For structurally similar, short-chain alkyl lactate esters, studies have
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shown that they are degraded by more than 60% in ready biodegradability tests, supporting the

expectation of high biodegradability for isobutyl lactate.[3]

Quantitative Biodegradability Data
The following table summarizes the available biodegradability data for isobutyl lactate and a

structurally related compound, ethyl lactate, for which more extensive public data is available.

The inclusion of ethyl lactate provides a scientifically supported read-across reference point,

given the similarity in the lactate ester structure and the expected shared degradation pathway.

Test
Substance

Test
Method

Biodegrada
tion (%)

Test
Duration
(Days)

Result Source(s)

Isobutyl

Lactate
Not Specified

Readily

Biodegradabl

e

Estimated 1-

14 day half-

life in water

Readily

Biodegradabl

e

[4][1]

Ethyl Lactate OECD 301F ca. 70% 28

Readily

Biodegradabl

e

Note: The data for isobutyl lactate is qualitative. The quantitative data for ethyl lactate, a

closely related and structurally similar lactate ester, is provided for read-across purposes to

substantiate the expected ready biodegradability of isobutyl lactate.

Environmental Impact and Ecotoxicity
The environmental impact of isobutyl lactate is considered to be low, a conclusion supported

by its ready biodegradability and low potential for bioaccumulation.[1][3] Its low octanol-water

partition coefficient (log Kow of approximately 0.18) suggests that it is unlikely to accumulate in

the fatty tissues of organisms.[1]

Ecotoxicity studies on lactate esters indicate a low toxicity profile towards aquatic organisms.[3]

While specific LC50 (lethal concentration, 50%) and EC50 (effective concentration, 50%)

values for isobutyl lactate are not consistently reported in public literature, the available

information suggests that it is not hazardous to the aquatic environment.[5] A safety
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assessment of lactate esters concluded that they are readily biodegradable, suggesting little

concern from an environmental point of view.[3]

Quantitative Ecotoxicity Data
The following table presents available ecotoxicity data for lactate esters. Due to the limited

availability of specific quantitative data for isobutyl lactate, information on related short-chain

alkyl lactates is included to provide a broader understanding of the ecotoxicological profile of

this class of compounds.

Test
Organism

Test Type Endpoint
Value
(mg/L)

Test
Substance

Source(s)

Danio rerio

(Zebra fish)
Acute LC50 (96 h) 320 Ethyl Lactate

Aquatic

Organisms
General -

Low Toxicity

Expected

Isobutyl

Lactate
[1]

Note: The ecotoxicity data presented is for ethyl lactate, a structurally similar compound. This is

used as a read-across to indicate the expected low aquatic toxicity of isobutyl lactate.

Experimental Protocols
The following sections detail the standardized methodologies for assessing the biodegradability

and aquatic toxicity of chemical substances like isobutyl lactate.

OECD 301F: Manometric Respirometry Test for Ready
Biodegradability
This test method is a cornerstone for determining the ready biodegradability of a chemical

substance by measuring the oxygen consumed by microorganisms during its degradation.

Principle: A known volume of a mineral medium containing the test substance as the sole

source of organic carbon is inoculated with a microbial population (typically from activated

sludge). The mixture is incubated in a closed flask at a constant temperature in the dark for up

to 28 days. The consumption of oxygen by the microorganisms is measured over time using a
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manometric device. The amount of oxygen consumed is then compared to the theoretical

oxygen demand (ThOD) of the substance to calculate the percentage of biodegradation.

Methodology:

Preparation of Mineral Medium: A mineral medium containing essential salts and trace

elements is prepared according to the OECD 301 guideline.

Test Substance Preparation: The test substance is added to the mineral medium to achieve

a concentration that will yield a theoretical oxygen demand of 50-100 mg/L.

Inoculum: Activated sludge from a domestic wastewater treatment plant is collected and

prepared to serve as the microbial inoculum.

Test Setup: The test mixture (mineral medium, test substance, and inoculum) is placed in a

respirometer flask. A control flask containing only the inoculum and mineral medium is run in

parallel to measure endogenous oxygen consumption. A reference substance (e.g., sodium

benzoate) is also tested to verify the activity of the inoculum.

Incubation: The flasks are incubated at a constant temperature (typically 20 ± 1°C) and

stirred continuously for 28 days.

Measurement: The oxygen consumption is recorded at regular intervals.

Data Analysis: The percentage of biodegradation is calculated as the ratio of the oxygen

consumed by the test substance (corrected for the blank) to its theoretical oxygen demand. A

substance is considered readily biodegradable if it reaches at least 60% biodegradation

within a 10-day window during the 28-day test.

Acute Toxicity Testing for Aquatic Organisms (e.g.,
OECD 202, Daphnia sp. Acute Immobilisation Test)
This test is designed to determine the concentration of a substance that causes acute toxic

effects on aquatic invertebrates.

Principle:Daphnia magna (a species of water flea) are exposed to a range of concentrations of

the test substance in a static test system for 48 hours. The number of immobilized daphnids is
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recorded at 24 and 48 hours. The results are used to calculate the EC50, which is the

concentration of the test substance that immobilizes 50% of the daphnids.

Methodology:

Test Organisms: Young, healthy Daphnia magna (less than 24 hours old) are used for the

test.

Test Solutions: A series of test solutions with different concentrations of the test substance

are prepared in a suitable aqueous medium. A control group with no test substance is also

included.

Test Conditions: The test is conducted in glass vessels under controlled conditions of

temperature (typically 20 ± 2°C) and light.

Exposure: A set number of daphnids are introduced into each test vessel.

Observation: The number of immobilized daphnids in each vessel is observed and recorded

at 24 and 48 hours.

Data Analysis: The 48-hour EC50 value and its confidence limits are calculated using

appropriate statistical methods.

Visualized Workflows and Pathways
The following diagrams, generated using the DOT language, illustrate key processes related to

the environmental assessment of isobutyl lactate.
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Experimental Workflow for Biodegradability Assessment (OECD 301F)
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Caption: Workflow for OECD 301F Biodegradability Testing.
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Environmental Fate of Isobutyl Lactate
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Caption: Environmental Fate and Degradation of Isobutyl Lactate.

Conclusion
Based on the available evidence, isobutyl lactate is a readily biodegradable substance with a

low potential for environmental persistence and bioaccumulation. Its ecotoxicity is expected to

be low, making it a favorable alternative to many conventional solvents from an environmental

standpoint. While specific quantitative data from standardized regulatory tests are not widely

published, the collective data on lactate esters strongly support a profile of low environmental
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risk. The provided experimental protocols and workflows offer a guide for the assessment of

similar bio-based chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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